2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)-

• CAS No.: 155272-57-4
• Molecular Formula: C12H11ClO3
• Molecular Weight: 238.66 g/mol
• IUPAC Name: 7-(3-chloropropoxy)chromen-2-one
• InChI: InChI=1S/C12H11ClO3/c13-6-1-7-15-10-4-2-9-3-5-12(14)16-11(9)8-10/h2-5,8H,1,6-7H2
• InChI Key: HXCBKQXAXRRHQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=O)O2)OCCCCl

Description

2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)- is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.8 g (0.104 mole) of 7-hydroxycoumarin, 31.6 g (0.2 mole) of 1-bromo-3-chloropropane and 41.5 g (0.3 mole) of anhydrous potassium carbonate in 500 ml of acetone was heated at reflux for 24 hr. The mixture was filtered with difficulty to give a milky filtrate. The filtrate was treated wich charcoal and filtered through celite to give a clear filtrate. The filtrate was concentrated under reduced pressure to give a solid residue. The solid was triturated with petroleum ether (30°-60° C.), collected by filtration, and dried to yield 19.1 g (77%) of fluffy, white solid. An analytical sample, m.p. 100°-102° C., was obtained on recrystallization from 2-propanol.